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Compound of Interest

Compound Name: Pyridoxal-d3

Cat. No.: B8191556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pyridoxal-d3, a deuterated analog of
pyridoxal, a form of vitamin B6. This document is intended for researchers, scientists, and
professionals in drug development who utilize stable isotope-labeled compounds in their
studies. It covers supplier information, available certificates of analysis, experimental protocols
for its use as an internal standard, and the metabolic pathway of its non-deuterated
counterpart.

Pyridoxal-d3 Supplier and Certificate of Analysis
Overview

Pyridoxal-d3 is available from several commercial suppliers. The quality and purity of the
compound are critical for its application, particularly in quantitative analytical methods. The
following tables summarize information from various suppliers and the key quantitative data
from a representative Certificate of Analysis.

Table 1: Pyridoxal-d3 Supplier Information
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. Additional
Supplier Product Name CAS Number .
Information
MedchemExpress Pyridoxal-d3 1173148-04-3 Research use only.
Isotopic purity =98
Sigma-Aldrich Pyridoxal-(methyl-d3) Not specified atom % D, Assay

>98% (CP).

LGC Standards

Pyridoxal-d3
Hydrochloride

Purity >95% (HPLC).
[1]

1189921-12-7

Manufacturer and

Clinivex Pyridoxal-d3 HCI Not specified supplier of research
chemicals.[2]
_ Accompanied by
Clearsynth Pyridoxal-d3 1173148-04-3 - )
Certificate of Analysis.
) ) Accompanied by
Simson Pharma Pyridoxal D3 » )
o ) 1173023-49-8 Certificate of Analysis.
Limited Hydrochloride

[3]

Table 2: Representative Certificate of Analysis Data for Pyridoxal-d3
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Parameter

Specification

Physical and Chemical Properties

Molecular Formula C8H6D3NO3[4]
Molecular Weight 170.18[4]
Appearance White to off-white (Solid)[4]

Analytical Data

Mass Spectrometry (MS)

Consistent with structure[4]

Purity (HPLC)

99.15%][4]

Isotopic Enrichment

98.45%]4]

Isotopic Distribution

d2=5.95%, d3=94.05%][5]

Experimental Protocol: Quantification of Pyridoxal
Using Pyridoxal-d3 as an Internal Standard by LC-

MS/IMS

Pyridoxal-d3 is commonly used as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the accurate quantification of endogenous

pyridoxal and other vitamin B6 vitamers in biological matrices. The following is a generalized

experimental protocol based on established methods.[6][7][8]

1. Sample Preparation (Protein Precipitation)

e To 100 pL of biological sample (e.g., plasma, serum, tissue homogenate), add a known

concentration of Pyridoxal-d3 internal standard solution.

e Add 200 pL of a protein precipitating agent, such as trichloroacetic acid (TCA) or acetonitrile.

[7]

» Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.
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o Centrifuge the mixture at high speed (e.g., 10,000 x g) for 10 minutes to pellet the
precipitated proteins.

o Carefully collect the supernatant for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

e Column: A C18 reverse-phase column is commonly used for the separation of vitamin B6
vitamers.[7]

o Mobile Phase: A gradient elution is typically employed using a combination of an aqueous
solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., methanol or
acetonitrile).

o Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

e Injection Volume: 5-20 uL of the prepared supernatant is injected onto the column.

3. Tandem Mass Spectrometry (MS/MS)

« lonization: Electrospray ionization (ESI) in positive ion mode is generally used.

o Detection: Multiple Reaction Monitoring (MRM) is employed for sensitive and specific
detection. The mass transitions for pyridoxal and pyridoxal-d3 are monitored.

o Pyridoxal: The precursor ion (Q1) is the protonated molecule [M+H]+, and a specific
product ion (Q3) is monitored.

o Pyridoxal-d3: The precursor ion (Q1) will have a mass shift of +3 m/z compared to
pyridoxal, and a corresponding product ion (Q3) is monitored.

« Quantification: The concentration of endogenous pyridoxal in the sample is determined by
calculating the ratio of the peak area of the analyte to the peak area of the deuterated
internal standard and comparing this ratio to a standard curve.

Below is a graphical representation of a typical experimental workflow for the quantification of
pyridoxal using a deuterated internal standard.
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Sample Preparation Analysis

Add Pyridoxal-d3 Protein Precipitation LC Separation MS/MS Detection
Biological Sample |—>| (Internal Standard) |—>| (e.g., TCA) |—>| Centrifugation |—>| Collect Supernatant (C18 Column) (MRM) Quantification

Click to download full resolution via product page

Experimental workflow for pyridoxal quantification.

Vitamin B6 Metabolism: The Salvage Pathway

Pyridoxal is a key component of the vitamin B6 family, which is essential for numerous
metabolic processes. In humans and other animals, the various forms of vitamin B6 obtained
from the diet are interconverted through the salvage pathway to produce the active coenzyme

form, pyridoxal 5'-phosphate (PLP).[9] The following diagram illustrates the key steps in this
pathway.

Dietary Vitamin B6 Vitamers

Pyridoxine (PN) Pyridoxamine (PM) Pyridoxal (PL)

Pyridoxal kinase Pyridoxal kinase

Phosphorylation v

Pyridoxamine 5'-phosphate (PMP)

Pyridoxine 5'-phosphate (PNP) Pyridoxal kinase
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Pyridoxal 5'-phosphate (PLP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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